![molecular formula C28H22N4O B3749402 6,6'-oxybis(2-benzyl-1H-benzimidazole)](/img/structure/B3749402.png)
6,6'-oxybis(2-benzyl-1H-benzimidazole)
Overview
Description
“6,6’-oxybis(2-benzyl-1H-benzimidazole)” is a derivative of benzimidazole . Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . It’s worth noting that benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system .
Scientific Research Applications
- Nitazene belongs to the class of synthetic opioids. Researchers have investigated its analgesic properties, potential for pain management, and interactions with opioid receptors. Its chemical structure allows for modifications to fine-tune its efficacy and safety .
- References : ,
- Nitazene can be synthesized from readily available, uncontrolled precursors. Researchers have examined various synthetic routes and alternative methods for its preparation .
- References :
Opioid Research and Analgesia
Neuropharmacology and CNS Effects
Synthetic Chemistry and Precursor Availability
Toxicology and Safety Assessment
Pharmacokinetics and Metabolism
Comparative Studies with Other Opioids
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives have a broad range of pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . The benzimidazole moiety is an integral part of the structure of vitamin B12 and can greatly benefit in the treatment of parasitic diseases .
Mode of Action
Benzimidazole compounds are known to mimic properties of dna bases . This allows them to interact with DNA and potentially interfere with DNA replication and transcription, leading to cell death .
Biochemical Pathways
Benzimidazole derivatives are known to have a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Given the broad range of biological activities associated with benzimidazole derivatives, it is likely that this compound could have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
2-benzyl-6-[(2-benzyl-3H-benzimidazol-5-yl)oxy]-1H-benzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22N4O/c1-3-7-19(8-4-1)15-27-29-23-13-11-21(17-25(23)31-27)33-22-12-14-24-26(18-22)32-28(30-24)16-20-9-5-2-6-10-20/h1-14,17-18H,15-16H2,(H,29,31)(H,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWQHBIBQCWZZIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC3=C(N2)C=C(C=C3)OC4=CC5=C(C=C4)N=C(N5)CC6=CC=CC=C6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,5'-oxybis(2-benzyl-1H-benzimidazole) |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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